Cas no 493043-32-6 (L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-)

• Product Name: L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-
• CAS No: 493043-32-6
• MF: C₂₂H₂₄BrN₃O₆S
• MW: 538.411463737488
• CID: 1520017
• Update Time: 2024-08-24

L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-
• L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- (9CI)

• Inchi： 1S/C22H24BrN3O6S/c1-14(27)24-17-8-10-18(11-9-17)33(31,32)26-12-2-3-20(26)21(28)25-19(22(29)30)13-15-4-6-16(23)7-5-15/h4-11,19-20H,2-3,12-13H2,1H3,(H,24,27)(H,25,28)(H,29,30)/t19-,20-/m0/s1
• InChI Key： DRYMJGBDGHLZGJ-PMACEKPBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(Br)C=C1)NC(=O)[C@@H]1CCCN1S(C1=CC=C(NC(C)=O)C=C1)(=O)=O

Computed Properties

• Exact Mass: 537.05702

Experimental Properties

• Density: 1.560±0.06 g/cm3(Predicted)
• PSA: 132.88
• pka: 3.51±0.10(Predicted)